Cas no 2138557-63-6 (3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one)

• Product Name: 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one
• CAS No: 2138557-63-6
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5992166
• PubChem ID: 165491382
• Update Time: 2025-05-18

3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{8-hydroxyspiro[4.5]decan-6-yl}-5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one
• EN300-1161830
• 2138557-63-6
• 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one

• Inchi： 1S/C13H20N2O3/c1-9-14-15(12(17)18-9)11-8-10(16)4-7-13(11)5-2-3-6-13/h10-11,16H,2-8H2,1H3
• InChI Key： GJDQRPOTPPJULU-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1C(=O)OC(C)=N1

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1Ų

Additional information on 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one

3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one: A Comprehensive Overview

3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one is a complex organic compound with the CAS number 2138557-63-6. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The molecule features a spiro[4.5]decan ring system with a hydroxyl group at the 8-position and a 1,3,4-oxadiazole ring fused to a cyclic ketone structure. The presence of the hydroxyl group and the methyl substituent at the 5-position of the oxadiazole ring introduces unique chemical and biological properties to this compound.

Recent studies have highlighted the potential of spiro compounds in drug discovery due to their ability to combine multiple pharmacophores in a single molecule. The spiro[4.5]decan system in this compound provides a rigid framework that can enhance molecular stability and bioavailability. Additionally, the 1,3,4-oxadiazole ring is known for its ability to act as a bioisostere of carbonyl groups, making it a valuable component in medicinal chemistry.

The synthesis of 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one involves a multi-step process that includes spirocyclic formation and subsequent functionalization. Researchers have employed various strategies such as ring-closing metathesis and intramolecular cyclization to construct the spiro system efficiently. The introduction of the hydroxyl group and methyl substituent is typically achieved through oxidation and alkylation reactions, respectively.

From a biological standpoint, this compound has shown promising activity in several assays. For instance, studies have demonstrated its potential as an antioxidant, where the hydroxyl group plays a critical role in scavenging free radicals. Furthermore, the compound exhibits moderate anti-inflammatory properties, which could be attributed to its ability to inhibit key inflammatory pathways such as COX enzymes.

The oxadiazole ring in this molecule also contributes to its potential as a neuroprotective agent. Recent research has indicated that oxadiazole-containing compounds can modulate glutamate receptors and reduce neurotoxicity in vitro models of neurodegenerative diseases such as Alzheimer's disease.

In terms of applications beyond pharmacology, this compound has been explored for its role in catalysis. The rigid spiro structure allows for precise control over steric and electronic effects, making it an attractive candidate for designing chiral catalysts in asymmetric synthesis.

Looking ahead, ongoing research is focused on optimizing the synthesis of 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one to improve yield and reduce costs. Additionally, efforts are being made to explore its pharmacokinetic profile and toxicity in preclinical models to assess its suitability as a drug candidate.

In conclusion, CAS No 2138557636, or compound 21385576, represents an intriguing molecule with diverse applications in chemistry and biology. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines.